2-(1,1-dioxido-4-phenyl-3,4-dihydro-2H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl)-N-(m-tolyl)acetamide

• IUPAC Name: 2-(1,1-dioxo-4-phenyl-3H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl)-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C21H20N4O3S/c1-16-7-5-8-17(13-16)23-20(26)14-24-15-25(18-9-3-2-4-10-18)21-19(29(24,27)28)11-6-12-22-21/h2-13H,14-15H2,1H3,(H,23,26)
• InChI Key: AMGVVLQLZQASIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CN2CN(C3=C(S2(=O)=O)C=CC=N3)C4=CC=CC=C4
• Molecular Formula: C21H20N4O3S
• Molecular Weight: 408.5 g/mol

Description

2-(1,1-dioxido-4-phenyl-3,4-dihydro-2H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl)-N-(m-tolyl)acetamide is a useful research compound. Its molecular formula is C21H20N4O3S and its molecular weight is 408.48. The purity is usually 95%.
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Scientific Research Applications

Antifungal Properties

The compound has demonstrated significant antifungal activity against various phytopathogenic fungi. Specifically, compounds 7b, 7c, and 7k exhibited substantial and broad-spectrum antifungal effects. Compound 7b, in particular, showed remarkable activity against fungi such as Erysiphe graminis, Puccinia sorghi Schw., Colletotrichum lagenarium, and Pseudoperonospora cubensis. .

Fungicidal Potential

Compound 7b, derived from this compound, displayed promising fungicidal properties. It exhibited 85% inhibition activity against E. graminis in greenhouse conditions, even at a low concentration of 0.2 μg/mL. This performance was equal to that of azoxystrobin, a widely used fungicide. .

Structural Optimization Design

Researchers have used the effective concentration (EC50) against Colletotrichum arachidicola to build a CoMSIA model. This model provides valuable insights for further structural optimization of related compounds. .

Thermodynamic Properties

While not directly related to its biological applications, it’s worth noting that thermodynamic property data for this compound are available. .

Maillard Reaction and Antioxidant Properties

Although not extensively studied, the compound’s structure suggests it may be relevant in the context of the Maillard reaction. Specifically, it could contribute to the antioxidant properties of Maillard reaction intermediates. .

Mechanism of Action

Target of Action

The primary targets of this compound are phytopathogenic fungi . The compound exhibits substantial and broad-spectrum antifungal activities against these fungi .

Mode of Action

The compound interacts with the fungi by blocking the electron transfer in the fungal respiratory chain, leading to the cessation of fungal growth . The antifungal activity varies remarkably depending upon substituents .

Biochemical Pathways

The affected biochemical pathway is the fungal respiratory chain . By blocking electron transfer in this pathway, the compound inhibits the growth of the fungi .

Result of Action

The compound shows significant antifungal activity against various phytopathogenic fungi. For example, it showed 100%, 80%, 90%, and 90% antifungal activity against Erysiphe graminis, Puccinia sorghi Schw., Colletotrichum lagenarium, and Pseudoperonospora cubensis at 300 µg/mL, respectively .

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